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Essential Safety and Handling Guide for Azelaic
Acid
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling azelaic acid. Adherence to these

procedural steps is vital for ensuring personal safety and proper laboratory conduct.

Azelaic acid is a naturally occurring dicarboxylic acid. While it is utilized in various

applications, it is classified as a substance that can cause skin and serious eye irritation.[1][2]

[3][4] In powder form, it may also cause respiratory irritation if inhaled.[2] Therefore,

implementing appropriate engineering controls and utilizing correct personal protective

equipment (PPE) are paramount.

Hazard Identification and Personal Protective Equipment
(PPE)
A thorough risk assessment should be conducted before handling azelaic acid to determine

the necessary safety precautions. The primary hazards are contact with skin and eyes, and

inhalation of dust particles.[2][5]

Engineering Controls: Always handle azelaic acid in a well-ventilated area.[1][6][7][8] Use local

exhaust ventilation or process enclosures to keep airborne levels below recommended

exposure limits, especially when generating dust.[5]
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Recommended Personal Protective Equipment: The selection of PPE is contingent on the

specific laboratory procedures and the potential for exposure. The following table summarizes

the recommended equipment based on established safety standards.
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Protection Type
Equipment

Specification

Applicable Standard

(EU)
Notes

Eye/Face Protection

Tight-fitting safety

goggles or glasses

with side shields.[3][7]

[8][9][10][11]

EN 166

A face shield may be

required for

operations with a high

risk of splashing or

dust generation.[10]

Hand Protection

Chemical-resistant

protective gloves.[3][4]

[7][8]

EN 374

Recommended

materials include

Neoprene, Butyl

rubber, Nitrile rubber,

or PVC.[11][12]

Always check

manufacturer's data

for breakthrough times

and chemical

compatibility.[3][9]

Skin and Body

Protection
Standard lab coat.[5] N/A

For tasks with a high

risk of skin exposure,

chemical-resistant

suits and boots may

be necessary.[3] Wear

shoes that cover the

entire foot.[3]

Respiratory Protection

Required when

ventilation is

inadequate or dust is

generated.[1][3][5][6]

EN 149 or EN 143

A dust respirator with

a P2 or FFP2 filter is

recommended.[1][3][6]

For large spills or

emergencies, a self-

contained breathing

apparatus (SCBA)

may be required.[5]
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Step-by-Step Handling Procedure:

Preparation: Before starting work, ensure the ventilation system is operational. Assemble all

necessary equipment and reagents. Put on all required PPE as detailed in the table above.

Handling:

Avoid generating dust.[6][7][8] If handling the powder form, weigh and transfer it carefully

within a ventilated enclosure.

Ground all equipment containing the material to prevent static discharge, as dust

accumulation can lead to an explosion risk.[1][5][6]

Keep containers tightly closed when not in use.[5][6][7][8][13]

Avoid contact with skin, eyes, and clothing.[6][7][8]

Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the

end of the workday.[1][7][9] Do not eat, drink, or smoke in the work area.[1][3]

Storage: Store azelaic acid in a cool, dry, well-ventilated area away from heat, sources of

ignition, and incompatible materials such as strong oxidizing agents.[1][5][7][9]

Spill Management and Disposal:

Small Spills: For small spills of solid azelaic acid, carefully sweep or scoop the material into

a suitable, labeled container for disposal.[5][7][8] Avoid creating dust.[6][7][8] Clean the spill

area with water.[5]

Large Spills: For large spills, evacuate the area. Wear a full suit, splash goggles, gloves,

boots, and a dust respirator or SCBA.[5] Contain the spill and collect the material using non-

sparking tools.[6]

Waste Disposal: Dispose of azelaic acid waste and contaminated materials (including PPE)

in accordance with federal, state, and local environmental regulations.[5][6] Do not allow the

product to enter drains or waterways.[1][4] Handle contaminated containers in the same

manner as the substance itself.
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First Aid and Emergency Procedures
Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the

eyelids open.[1][9] Remove contact lenses if present and easy to do.[1][3][4] Seek medical

attention if irritation persists.[1][3][4]

Skin Contact: Remove contaminated clothing immediately.[4][6][9] Wash the affected skin

with plenty of water.[1][4] If skin irritation occurs, get medical advice.[1][4]

Inhalation: Move the person to fresh air.[4][6] If breathing is difficult or irritation occurs,

consult a physician.[1]

Ingestion: Rinse mouth with water.[1][9] Do not induce vomiting. Seek medical advice

immediately.[5][8]

Procedural Workflow for Handling Azelaic Acid
The following diagram outlines the essential decision-making and operational workflow for

safely handling azelaic acid in a laboratory setting.
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Preparation & Planning

PPE & Controls

Execution & Disposal

Begin Task:
Handling Azelaic Acid

1. Conduct Risk Assessment

2. Consult Safety Data Sheet (SDS)

3. Select Appropriate PPE

Identify Hazards:
- Skin/Eye Irritation

- Dust Inhalation

4. Implement Engineering Controls
(e.g., Fume Hood, Ventilation)

Eye Protection
(Goggles EN 166)

Hand Protection
(Gloves EN 374)

Body Protection
(Lab Coat)

Respiratory Protection
(P2/FFP2 if dust)

5. Follow Safe Handling Procedures

6. Segregate & Dispose of Waste
(Chemical & Contaminated PPE)

Task Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b000161?utm_src=pdf-custom-synthesis
https://azelaic.com/wp-content/uploads/2020/06/msds_Azelaic_Acid_-_Uk.pdf
https://cdn.caymanchem.com/cdn/msds/23977m.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/SDS/Azelaic_Acid_Powder_SI_ENG.pdf
https://www.valsynthese.ch/files/MSDS/2025/Carboxylic_Acid_Derivatives/MSDS%20%20Azelaic%20acid,_V1_en.pdf
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://download.basf.com/p1/000000000030641792_SDS_GEN_00/en_UN/Azelaic_acid%252C_crude_30641792_SDS_GEN_00_en_2-0.pdf
https://pim-resources.coleparmer.com/sds/97155.pdf
https://pim-resources.coleparmer.com/sds/74118.pdf
https://www.carlroth.com/medias/SDB-5487-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk2NTd8YXBwbGljYXRpb24vcGRmfGFESmpMMmhqTlM4NU1UZ3hNekF4TVRFeU9EWXlMMU5FUWw4MU5EZzNYMGRDWDBWT0xuQmtaZ3wwM2E2ZGU0ZGI5MTlmMjVmYmQzYzhkOGYzOTcwYzRiODY1YTM2NDI3OGU2YjAxNTk1MzAwMjA3MWJjYzNhZmJm
https://datasheets.scbt.com/sds/aghs/en/sc-257106.pdf
https://nextsds.com/sds/en/281331501271335/azelaic-acid
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-257106.pdf
https://www.ingredients-lonier.com/info/how-do-i-store-azelaic-acid-powder-for-best-re-102961046.html
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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